Methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• IUPAC Name: methyl 7,11-dimethyl-3-oxododeca-6,10-dienoate
• InChI: InChI=1S/C15H24O3/c1-12(2)7-5-8-13(3)9-6-10-14(16)11-15(17)18-4/h7,9H,5-6,8,10-11H2,1-4H3
• InChI Key: BZCXURWEQJTDFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=O)CC(=O)OC)C)C

Description

Methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate is a useful research compound. Its molecular formula is C15H24O3 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The obtained mixture was heated to reflux (bath temperature 100°) then, during 1 h, there was added a solution of 0.5M of geranylacetone in 135 g (1.5M) of dimethylcarbonate, where upon the resulting reaction mixture was kept refluxing during 10 min. It was finally poured into a 10% aqueous solution of NH4Cl saturated with NaCl. An ether extraction, followed by the usual work up of the combined organic extracts and fractional distillation gave methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate.

Synthesis routes and methods II

Procedure details

24 g (0.55M) of sodium hydride (55% dispersion in mineral oil) were added at 20° under nitrogen to a solution of 135 g (1.5M) of dimethylcarbonate in 500 ml of a mixture of toluene/N-methylpyrrolidone (9:1). The obtained mixture was heated to reflux (bath temperature 100°) then, during 1 h, there was added a solution of 0.5M of geranylacetone in 135 g (1.5M) of dimethylcarbonate, where upon the resulting reaction mixture was kept refluxing during 10 min. It was finally poured into a 10% aqueous solution of NH4Cl saturated with NaCl. An ether extraction, followed by the usual work up of the combined organic extracts and fractional distillation gave methyl 3-oxo-7,11-dimethyl-dodeca-6,10-dienoate.